Cas no 64099-44-1 (10H-Phenothiazine-2-sulfonamide,10-(1-azabicyclo[2.2.2]oct-3-yl)-N,N-dimethyl-)

10H-Phenothiazine-2-sulfonamide,10-(1-azabicyclo[2.2.2]oct-3-yl)-N,N-dimethyl- structure
64099-44-1 structure
Product Name:10H-Phenothiazine-2-sulfonamide,10-(1-azabicyclo[2.2.2]oct-3-yl)-N,N-dimethyl-
CAS No:64099-44-1
MF:C21H25N3O2S2
MW:415.572102308273
CID:504144
PubChem ID:68833
Update Time:2025-04-19

10H-Phenothiazine-2-sulfonamide,10-(1-azabicyclo[2.2.2]oct-3-yl)-N,N-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 10-(1-azabicyclo[2.2.2]octan-3-yl)-N,N-dimethylphenothiazine-2-sulfonamide
    • 10H-Phenothiazine-2-sulfonamide,10-(1-azabicyclo[2.2.2]oct-3-yl)-N,N-dimethyl-
    • 10-(1-azabicyclo[2.2.2]oct-3-yl)-N,N-dimethyl-10H-phenothiazine-2-sulfonamide
    • 10H-Phenothiazine-2-sulfonamide, 10-(1-azabicyclo(2.2.2)oct-3-yl)-N,N-dimethyl-
    • LM 24056
    • N,N-Dimethyl-10-(3-chinuclidinyl)-2-phenylthiazinylsulfonamid
    • N,N-Dimethyl-10-(3-quinuclidinyl)phenothiazine-2-sulfonamide
    • Quisultazine [INN]
    • Quisultidina
    • Quisultidina [INN-Spanish]
    • Quisultidinum
    • Quisultidinum [INN-Latin]
    • UNII-60J29WG4Q6
    • 64099-44-1
    • Quisultidine
    • EINECS 264-671-3
    • CHEMBL2105307
    • SCHEMBL142255
    • DTXSID40867053
    • N,N-dimethyl-10-(quinuclidin-3-yl)-10H-phenothiazine-2-sulfonamide
    • 60J29WG4Q6
    • N,N-dimethylsulfamoyl-2-(quinuclidinyl-3)-10-phenothiazine
    • N-(2,5-DICHLOROPHENYL)MALEAMICACID
    • Quisultazine
    • NS00053217
    • Q27263232
    • LM-24056
    • LM24056
    • 10-(1-Azabicyclo[2.2.2]octan-8-yl)-N,N-dimethylphenothiazine-2-sulfonamide
    • 10-(1-Azabicyclo[2.2.2]octan-3-yl)-N,N-dimethyl-10H-phenothiazine-2-sulfonamide
    • Inchi: 1S/C21H25N3O2S2/c1-22(2)28(25,26)16-7-8-21-18(13-16)24(17-5-3-4-6-20(17)27-21)19-14-23-11-9-15(19)10-12-23/h3-8,13,15,19H,9-12,14H2,1-2H3
    • InChI Key: HTHHBTMNLHMBHQ-UHFFFAOYSA-N
    • SMILES: S1C2C=CC=CC=2N(C2C=C(C=CC1=2)S(N(C)C)(=O)=O)C1CN2CCC1CC2

Computed Properties

  • Exact Mass: 415.138818
  • Monoisotopic Mass: 415.138818
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 3
  • Complexity: 672
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 77.5
  • XLogP3: 3.5

Experimental Properties

  • Color/Form: Solid powder
  • Density: 1.41
  • Boiling Point: 582.5°C at 760 mmHg
  • Flash Point: 306.1°C
  • Refractive Index: 1.717

10H-Phenothiazine-2-sulfonamide,10-(1-azabicyclo[2.2.2]oct-3-yl)-N,N-dimethyl- Security Information

  • Signal Word:Warning
  • Storage Condition:Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).

10H-Phenothiazine-2-sulfonamide,10-(1-azabicyclo[2.2.2]oct-3-yl)-N,N-dimethyl- Related Literature

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